2-{1-[(Tert-butoxy)carbonyl]-2-(trifluoromethyl)piperidin-3-yl}acetic acid

• Molecular Formula: C13H20F3NO4
• Molecular Weight: 311.30 g/mol
• IUPAC Name: 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]-2-(trifluoromethyl)piperidin-3-yl]acetic acid
• InChI: InChI=1S/C13H20F3NO4/c1-12(2,3)21-11(20)17-6-4-5-8(7-9(18)19)10(17)13(14,15)16/h8,10H,4-7H2,1-3H3,(H,18,19)
• InChI Key: ZWRQXJIQTYKUMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1C(F)(F)F)CC(=O)O

Description

2-{1-[(Tert-butoxy)carbonyl]-2-(trifluoromethyl)piperidin-3-yl}acetic acid is a piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group at the nitrogen (position 1), a trifluoromethyl (-CF₃) substituent at position 2, and an acetic acid moiety at position 3. This compound is primarily utilized as a building block in pharmaceutical synthesis, where the Boc group enhances stability during reactions while allowing selective deprotection under acidic conditions . The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, making it valuable in drug design for optimizing pharmacokinetic properties .

Preparation Methods

Method A: Wittig Reaction

Adapted from, the Boc-protected piperidine-3-one undergoes Wittig olefination:

• Reagents : Ethyl 2-(diethoxyphosphoryl)acetate (1.2 eq), NaH (1.5 eq), THF, 0°C, 8 h.
• Hydrogenation : The resulting alkene is hydrogenated (H2, Pd/C, EtOH, RT, 12 h) and hydrolyzed (NaOH, MeOH/H2O) to the acid.

Key Data :

Parameter	Condition/Outcome
Conversion	74.2% (piperidinone)
Final Yield	26.4%
$$ ^1H $$ NMR	δ 3.65 (s, 2H, CH2CO2H), 2.90–3.20 (m, piperidine H)

Method B: Alkylation of Enolate

• Protocol : LDA (2.2 eq) generates the enolate of tert-butyl acetate in THF (−78°C), which reacts with Boc-piperidine-3-trifluoromethyl bromide (1 eq).
• Hydrolysis : TFA/DCM (1:1) removes Boc, followed by aqueous workup.

Key Data :

Parameter	Condition/Outcome
Yield	34% (over two steps)
Purity	>95% (HPLC)

Optimization and Challenges

• Trifluoromethyl Steric Effects : Lower yields in Wittig reactions due to steric hindrance; NaH as base improves reactivity.
• Boc Stability : Boc group remains intact under hydrogenation and mild acidic conditions (pH >3).

Analytical Characterization

• $$ ^1H $$ NMR (DMSO-d6): δ 1.40 (s, 9H, Boc), 2.30–2.60 (m, 2H, CH2CO2H), 3.00–3.30 (m, 4H, piperidine H).
• MS (ESI−) : m/z 352 (M−H)−.

Comparison of Methods

Method	Yield	Cost	Scalability
Wittig Reaction	26.4%	Low	Moderate
Alkylation	34%	High	Challenging

Applications and Derivatives

The compound serves as a precursor for protease inhibitors and kinase modulators, leveraging the trifluoromethyl group’s electron-withdrawing properties.

Chemical Reactions Analysis

Types of Reactions

2-{1-[(Tert-butoxy)carbonyl]-2-(trifluoromethyl)piperidin-3-yl}acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Trifluoromethyl iodide in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Introduction of various functional groups like halides, alkyl groups, or aryl groups.

Scientific Research Applications

2-{1-[(Tert-butoxy)carbonyl]-2-(trifluoromethyl)piperidin-3-yl}acetic acid has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme inhibitors and receptor modulators.

Medicine: Investigated for its potential as a pharmaceutical agent in treating various diseases.

Industry: Utilized in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 2-{1-[(Tert-butoxy)carbonyl]-2-(trifluoromethyl)piperidin-3-yl}acetic acid involves its interaction with specific molecular targets. The compound can act as an enzyme inhibitor or receptor modulator, affecting various biochemical pathways. The trifluoromethyl group enhances its lipophilicity, allowing it to penetrate cell membranes and reach intracellular targets.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• Trifluoromethyl Group : The -CF₃ group at position 2 (target compound) vs. position 6 (CAS 2060000-51-1 ) introduces distinct steric and electronic effects. Position 2 may hinder axial reactivity more significantly, whereas position 6 could influence ring conformation in binding interactions.
• Boc Protection : Common across all analogs, the Boc group ensures amine stability during synthesis. Its removal (e.g., via HCl/dioxane) generates a free amine for further functionalization .
• Aromatic vs.

Molecular Weight and Solubility

• The target compound’s estimated molecular weight (~337 g/mol) is higher than non-fluorinated analogs (e.g., 243.3 g/mol in ) due to the -CF₃ group.
• Piperazine-containing analogs (e.g., ) show higher molecular weights (>400 g/mol), which may limit blood-brain barrier penetration but improve target affinity .

Biological Activity

The compound 2-{1-[(tert-butoxy)carbonyl]-2-(trifluoromethyl)piperidin-3-yl}acetic acid , with CAS number 2059999-52-7, is a piperidine derivative notable for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, synthesis, and relevant case studies.

• Molecular Formula : C₁₃H₂₀F₃NO₄
• Molecular Weight : 311.30 g/mol
• Structure : The compound features a trifluoromethyl group and a tert-butoxycarbonyl protecting group, which are significant for its biological interactions.

Pharmacological Profile

• Antiviral Activity : Recent studies indicate that compounds containing a trifluoromethyl group exhibit enhanced antiviral properties. For instance, related piperidine derivatives have shown activity against influenza virus (H1N1) and herpes simplex virus (HSV-1), with low IC₅₀ values indicating high potency .
• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes. For example, the incorporation of trifluoromethyl groups in similar structures has been associated with improved binding affinities to target enzymes, which could enhance therapeutic efficacy against various diseases .
• Cytotoxicity : Preliminary assessments suggest that the compound has a favorable safety profile in normal cell lines, indicated by higher CC₅₀ values compared to its IC₅₀ values in viral assays .

The biological activity of 2-{1-[(tert-butoxy)carbonyl]-2-(trifluoromethyl)piperidin-3-yl}acetic acid is hypothesized to involve:

• Hydrogen Bonding Interactions : The presence of the trifluoromethyl group may facilitate crucial hydrogen bonding with target proteins, enhancing the compound's binding affinity and overall potency .
• Modulation of Signaling Pathways : Similar compounds have been shown to influence signaling pathways involved in inflammation and viral replication, suggesting potential therapeutic applications in these areas .

Synthesis and Derivatives

The synthesis of this compound typically involves:

• Starting Materials : Utilizing tert-butyl 4-(6-{[(tert-butoxy)carbonyl]amino}-4-methoxypyridazin-3-yl)piperidine derivatives.
• Reactions : Key reactions include carbonylation and subsequent acylation processes to introduce the desired functional groups.

A detailed synthesis pathway can be summarized as follows:

Step	Reactants	Conditions	Products
1	Tert-butyl amine + Trifluoroacetate	Base catalysis	Piperidine derivative
2	Piperidine derivative + Acetic anhydride	Heat	Acetic acid derivative

Case Studies

Several studies have investigated the biological activity of related compounds:

• Study on Antiviral Properties : A recent study demonstrated that a series of trifluoromethyl-substituted piperidines exhibited significant antiviral activity against H1N1 with IC₅₀ values in the low micromolar range, indicating potential for further development into therapeutic agents .
• Inhibition Studies : Another investigation focused on the enzyme inhibition properties of similar compounds, revealing that modifications to the piperidine ring significantly enhanced inhibitory potency against specific targets involved in disease pathways .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2-{1-[(tert-butoxy)carbonyl]-2-(trifluoromethyl)piperidin-3-yl}acetic acid, and how are reaction conditions optimized for yield and purity?

• Methodological Answer : The synthesis typically involves multi-step reactions, starting with the introduction of the tert-butoxycarbonyl (Boc) protecting group to the piperidine ring, followed by trifluoromethylation. Key steps include:

• Boc Protection : Reacting the piperidine precursor with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like triethylamine .
• Trifluoromethylation : Using reagents such as trifluoromethylating agents under controlled temperatures (e.g., −78°C to room temperature) to avoid side reactions .
• Solvent Optimization : Polar aprotic solvents (e.g., DMF, THF) are preferred to enhance reaction efficiency .
• Purification : Column chromatography or recrystallization is employed to isolate the product with >95% purity .

Q. How is the compound characterized post-synthesis to confirm structural integrity and purity?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR are used to verify the presence of the Boc group (e.g., tert-butyl signals at δ ~1.4 ppm) and trifluoromethyl moiety (¹⁹F NMR at δ ~−60 ppm) .
• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC with UV detection (λ = 210–254 nm) assesses purity, with mobile phases like acetonitrile/water gradients .
• Mass Spectrometry (MS) : High-resolution MS confirms molecular weight (e.g., [M+H]+ ion matching theoretical values) .

Q. What safety protocols are critical when handling this compound in laboratory settings?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and eye protection due to potential skin/eye irritation .
• Ventilation : Conduct reactions in a fume hood to avoid inhalation of volatile byproducts .
• Emergency Measures : In case of exposure, rinse affected areas with water for 15 minutes and consult a physician with the safety data sheet (SDS) .

Q. What role does this compound play in medicinal chemistry research?

• Methodological Answer : It serves as a key intermediate for bioactive molecule synthesis:

• Peptide Mimetics : The Boc group stabilizes the piperidine ring during solid-phase peptide synthesis .
• Protease Inhibitors : The trifluoromethyl group enhances binding affinity to enzyme active sites via hydrophobic and electronic effects .

Advanced Research Questions

Q. How can researchers address discrepancies in spectroscopic data when characterizing derivatives of this compound?

• Methodological Answer :

• Cross-Validation : Use complementary techniques (e.g., 2D NMR like COSY or HSQC to resolve overlapping signals) .
• Isotopic Labeling : Introduce deuterated analogs to clarify ambiguous proton environments .
• Computational Modeling : Compare experimental NMR shifts with density functional theory (DFT)-predicted values .

Q. What strategies are effective in resolving low yields during the introduction of the trifluoromethyl group in the piperidine ring?

• Methodological Answer :

• Reagent Selection : Switch from Ruppert-Prakash reagents (e.g., TMSCF₃) to Langlois’ reagent (NaSO₂CF₃) for better compatibility with Boc-protected intermediates .
• Catalyst Optimization : Use copper(I) iodide or palladium catalysts to facilitate C–CF₃ bond formation .
• Inert Atmosphere : Conduct reactions under argon/nitrogen to prevent moisture-sensitive reagent degradation .

Q. How can advanced analytical techniques like LC-MS or X-ray crystallography enhance understanding of this compound’s reactivity?

• Methodological Answer :

• LC-MS/MS : Track reaction intermediates in real-time to identify bottlenecks (e.g., unstable enolate formation) .
• X-Ray Crystallography : Resolve stereochemical ambiguities in the piperidine ring, particularly for chiral centers at C2 and C3 .

Q. How should researchers analyze contradictory data in biological activity assays involving this compound?

• Methodological Answer :

• Dose-Response Curves : Repeat assays at varying concentrations (e.g., 1 nM–100 µM) to rule out non-specific effects .
• Control Experiments : Include negative controls (e.g., Boc-deprotected analogs) to isolate the contribution of the trifluoromethyl group .
• Statistical Validation : Use ANOVA or t-tests to assess significance (p < 0.05) across replicate experiments .